Cas no 1216685-84-5 (2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide)

• Product Name: 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide
• CAS No: 1216685-84-5
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 5060317
• Update Time: 2025-10-28

2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide
• BB 0241077
• (4-Oxo-6-trifluoromethyl-4H-quinolin-1-yl)-ace tic acid hydrazide

• Inchi： 1S/C12H10F3N3O2/c13-12(14,15)7-1-2-9-8(5-7)10(19)3-4-18(9)6-11(20)17-16/h1-5H,6,16H2,(H,17,20)
• InChI Key： WXMFWFDCPBKCOX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C=CN2CC(NN)=O)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 436
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide

Comprehensive Analysis of 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide (CAS No. 1216685-84-5)

2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide (CAS No. 1216685-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique trifluoromethyl group and acetohydrazide moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may offer novel therapeutic benefits.

The compound's molecular structure includes a quinoline core, a 4-oxo group, and a trifluoromethyl substituent, making it a promising candidate for targeting specific biological pathways. Its acetohydrazide side chain further enhances its reactivity, enabling it to form stable bonds with various biomolecules. This property is crucial for designing enzyme inhibitors or receptor modulators, which are hot topics in modern medicinal chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide aligns with this trend, as the CF3 group is known to improve drug-like properties. This makes the compound a subject of interest for researchers exploring anticancer agents, anti-inflammatory drugs, and antimicrobial therapies.

The synthesis of CAS No. 1216685-84-5 involves multi-step organic reactions, often starting from 6-(trifluoromethyl)quinolin-4(1H)-one. The incorporation of the acetohydrazide group is typically achieved through condensation reactions, yielding high purity products suitable for further biological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its structure and purity.

From an SEO perspective, users frequently search for terms like "quinoline derivatives in drug discovery," "trifluoromethyl compounds applications," and "acetohydrazide synthesis." These long-tail keywords reflect the growing interest in specialized heterocycles and their role in advancing precision medicine. By focusing on these topics, this article aims to address common queries while maintaining a high level of scientific rigor.

Another area of interest is the compound's potential in computational chemistry and molecular docking studies. Researchers use in silico models to predict how 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide interacts with target proteins, saving time and resources in early-stage drug development. This approach aligns with the current emphasis on AI-driven drug design, a trending topic in pharmaceutical innovation.

In conclusion, 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetohydrazide (CAS No. 1216685-84-5) represents a fascinating area of research at the intersection of organic chemistry and biomedical science. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new therapeutic avenues. As the field evolves, this compound is likely to remain a key player in the development of next-generation bioactive molecules.